2-Butyl-6-(5,6,7,8-tetrahydronaphthalen-2-yl)imidazo[2,1-b][1,3,4]thiadiazole

• Molecular Formula: C18H21N3S
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-butyl-6-(5,6,7,8-tetrahydronaphthalen-2-yl)imidazo[2,1-b][1,3,4]thiadiazole
• InChI: InChI=1S/C18H21N3S/c1-2-3-8-17-20-21-12-16(19-18(21)22-17)15-10-9-13-6-4-5-7-14(13)11-15/h9-12H,2-8H2,1H3
• InChI Key: GRHXFFGFFSZCEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NN2C=C(N=C2S1)C3=CC4=C(CCCC4)C=C3

Description

2-Butyl-6-(5,6,7,8-tetrahydronaphthalen-2-yl)imidazo[2,1-b][1,3,4]thiadiazole is a chemical compound with the following structure:

$$\text{Structure:}$$Structure:

!Compound Structure)

This compound belongs to the class of imidazo[2,1-b][1,3,4]thiadiazoles and contains a butyl group and a tetrahydronaphthalene moiety

Preparation Methods

Industrial Production:: As of now, there is no widely established industrial production method for this compound. Research in this area is ongoing.

Chemical Reactions Analysis

Reactivity:: 2-Butyl-6-(5,6,7,8-tetrahydronaphthalen-2-yl)imidazo[2,1-b][1,3,4]thiadiazole may undergo various chemical reactions, including:

Oxidation: Potential oxidation reactions at specific functional groups.

Reduction: Reduction of certain functional groups.

Substitution: Substitution reactions at reactive sites.

Common Reagents and Conditions:: Specific reagents and conditions for these reactions are not well-documented. Researchers would need to explore suitable conditions based on the compound’s structure.

Major Products:: The major products resulting from these reactions would depend on the specific reaction type and conditions.

Scientific Research Applications

Chemistry: As a building block for designing novel organic molecules.

Biology: Investigating its interactions with biological targets.

Medicine: Exploring its pharmacological properties.

Industry: Developing new materials or catalysts.

Mechanism of Action

The exact mechanism by which 2-Butyl-6-(5,6,7,8-tetrahydronaphthalen-2-yl)imidazo[2,1-b][1,3,4]thiadiazole exerts its effects remains an active area of research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these mechanisms.

Comparison with Similar Compounds

While direct comparisons are challenging due to limited data, researchers can explore related compounds within the imidazo[2,1-b][1,3,4]thiadiazole family. Some similar compounds include:

• 5,6,7,8-Tetrahydro-2-naphthylamine (CAS: 2217-43-8)
• 2-Naphthalenol, 5,6,7,8-tetrahydro- (CAS: 1125786)